Cas no 628703-28-6 (O-(5-bromothiophen-2-yl)methylhydroxylamine)

O-(5-Bromothiophen-2-yl)methylhydroxylamine is a specialized organic compound featuring a bromothiophene moiety linked to a hydroxylamine group via a methylene bridge. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of heterocyclic compounds and functionalized thiophene derivatives. The bromine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, while the hydroxylamine group offers versatility in further derivatization. Its well-defined reactivity profile and stability under controlled conditions make it suitable for applications in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under inert conditions to preserve its integrity.

O-(5-bromothiophen-2-yl)methylhydroxylamine structure

628703-28-6 structure

Product Name:O-(5-bromothiophen-2-yl)methylhydroxylamine

CAS No:628703-28-6

MF:C₅H₆BrNOS

MW:208.076239109039

CID:1641097

PubChem ID:79424597

Update Time:2025-06-07

O-(5-bromothiophen-2-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

- Hydroxylamine, O-[(5-bromo-2-thienyl)methyl]-
- O-(5-bromothiophen-2-yl)methylhydroxylamine
- EN300-1913836
- 628703-28-6
- AKOS017978806
- o-[(5-bromothiophen-2-yl)methyl]hydroxylamine
- O-((5-Bromothiophen-2-yl)methyl)hydroxylamine
- Inchi： 1S/C5H6BrNOS/c6-5-2-1-4(9-5)3-8-7/h1-2H,3,7H2
- InChI Key： DRFNSOHUKWTLFU-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(CON)S1

Computed Properties

Exact Mass: 206.93538
Monoisotopic Mass: 206.93535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 93
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 63.5Å²

Experimental Properties

PSA: 35.25

O-(5-bromothiophen-2-yl)methylhydroxylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1595776-50mg	O-((5-bromothiophen-2-yl)methyl)hydroxylamine	628703-28-6	98%	50mg	￥16830.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1595776-100mg	O-((5-bromothiophen-2-yl)methyl)hydroxylamine	628703-28-6	98%	100mg	￥16447.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1595776-250mg	O-((5-bromothiophen-2-yl)methyl)hydroxylamine	628703-28-6	98%	250mg	￥14744.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1595776-500mg	O-((5-bromothiophen-2-yl)methyl)hydroxylamine	628703-28-6	98%	500mg	￥16659.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1595776-1g	O-((5-bromothiophen-2-yl)methyl)hydroxylamine	628703-28-6	98%	1g	￥16023.00	2024-05-06
Enamine	EN300-1913836-1g	O-[(5-bromothiophen-2-yl)methyl]hydroxylamine	628703-28-6		1g	$770.0	2023-09-17
Enamine	EN300-1913836-5g	O-[(5-bromothiophen-2-yl)methyl]hydroxylamine	628703-28-6		5g	$2235.0	2023-09-17
Enamine	EN300-1913836-10g	O-[(5-bromothiophen-2-yl)methyl]hydroxylamine	628703-28-6		10g	$3315.0	2023-09-17
Enamine	EN300-1913836-0.05g	O-[(5-bromothiophen-2-yl)methyl]hydroxylamine	628703-28-6		0.05g	$647.0	2023-09-17
Enamine	EN300-1913836-0.1g	O-[(5-bromothiophen-2-yl)methyl]hydroxylamine	628703-28-6		0.1g	$678.0	2023-09-17